Cas no 31820-18-5 (N-(tert-butyl)-2-methyl-1-propanamine hydrochloride)

• Product name: N-(tert-butyl)-2-methyl-1-propanamine hydrochloride
• CAS No: 31820-18-5
• MF: C₈H₂₀ClN
• MW: 165.7041015625
• MDL: MFCD18912904
• CID: 1448926
• PubChem ID: 53433867

N-(tert-butyl)-2-methyl-1-propanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Propanamine, N-(1,1-dimethylethyl)-2-methyl-, hydrochloride
• N-tert-butyl-2-methylpropan-1-amine,hydrochloride
• N-(TERT-BUTYL)-2-METHYL-1-PROPANAMINE HYDROCHLORIDE
• TERT-BUTYL(2-METHYLPROPYL)AMINE HYDROCHLORIDE
• AKOS027426844
• DTXSID20700671
• N-tert-butyl-2-methylpropan-1-amine;hydrochloride
• N-(tert-Butyl)-2-methylpropan-1-aminehydrochloride
• N-(tert-Butyl)-2-methylpropan-1-amine hydrochloride
• MFCD18912904
• N-tert-Butyl-2-methylpropan-1-amine--hydrogen chloride (1/1)
• BS-39883
• N-(tert-Butyl)-2-methyl-1-propanamine HCl
• 31820-18-5
• N-(tert-butyl)-2-methyl-1-propanamine hydrochloride

• MDL： MFCD18912904
• Inchi： InChI=1S/C8H19N.ClH/c1-7(2)6-9-8(3,4)5;/h7,9H,6H2,1-5H3;1H
• InChI Key： ZTAMIECNNVGLTJ-UHFFFAOYSA-N
• SMILES： CC(C)CNC(C)(C)C.Cl

Computed Properties

• Exact Mass: 165.1286
• Monoisotopic Mass: 165.1284273g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 69.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03

N-(tert-butyl)-2-methyl-1-propanamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-(tert-butyl)-2-methyl-1-propanamine hydrochloride

Professional Introduction to N-(tert-butyl)-2-methyl-1-propanamine hydrochloride (CAS No. 31820-18-5)

N-(tert-butyl)-2-methyl-1-propanamine hydrochloride, identified by its CAS number 31820-18-5, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound, also known as the hydrochloride salt of N-(tert-butyl)-2-methyl-1-propanamine, has garnered attention due to its versatile applications in drug development and synthetic organic chemistry. The unique structural features of this molecule, including its tertiary amine functionality and hydrochloride salt form, make it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical structure of N-(tert-butyl)-2-methyl-1-propanamine hydrochloride consists of a tertiary amine group attached to a tert-butyl group, which is further connected to a 2-methyl-1-propanamine backbone. This arrangement imparts specific steric and electronic properties to the molecule, making it useful in various chemical transformations. The hydrochloride salt form enhances the solubility and stability of the compound, facilitating its use in pharmaceutical formulations and research applications.

In recent years, N-(tert-butyl)-2-methyl-1-propanamine hydrochloride has been increasingly utilized in the synthesis of novel pharmaceutical agents. Its role as a building block in organic synthesis has been highlighted in several studies, particularly in the development of central nervous system (CNS) drugs. The compound's ability to act as a chiral auxiliary or a ligand in catalytic processes has made it indispensable in modern drug discovery efforts.

One of the most notable applications of N-(tert-butyl)-2-methyl-1-propanamine hydrochloride is in the synthesis of psychoactive substances. Researchers have leveraged its structural motif to develop new compounds with potential therapeutic effects on neurological disorders. For instance, derivatives of this compound have been investigated for their anxiolytic and antidepressant properties. The tert-butyl group provides steric hindrance that can modulate receptor binding affinity, while the secondary amine functionality allows for further chemical modifications.

The compound's significance extends beyond CNS drug development. It has also been employed in the synthesis of agrochemicals and specialty chemicals. Its reactivity as a nucleophile and its ability to form stable complexes with metal ions make it a valuable reagent in cross-coupling reactions and other synthetic methodologies. These properties have been exploited in industrial settings to produce high-value chemicals used in various sectors.

Recent advancements in green chemistry have prompted researchers to explore more sustainable methods for synthesizing N-(tert-butyl)-2-methyl-1-propanamine hydrochloride. Efforts have focused on optimizing reaction conditions to minimize waste and energy consumption. For example, catalytic processes using heterogeneous catalysts have been developed to enhance yield and selectivity while reducing environmental impact. These innovations align with global trends toward more sustainable chemical manufacturing practices.

The pharmacological potential of N-(tert-butyl)-2-methyl-1-propanamine hydrochloride continues to be explored through preclinical and clinical studies. Researchers are investigating its interactions with various biological targets, including enzymes and receptors involved in neurotransmitter signaling. Understanding these interactions could lead to the development of new therapeutic strategies for neurological and psychiatric disorders. The compound's unique structural features make it a promising candidate for further pharmacological investigation.

In conclusion, N-(tert-butyl)-2-methyl-1-propanamine hydrochloride (CAS No. 31820-18-5) is a versatile compound with significant applications in pharmaceutical chemistry and synthetic organic chemistry. Its role as an intermediate in drug development, agrochemical synthesis, and specialty chemical production underscores its importance in modern chemistry. As research continues to uncover new applications and sustainable synthetic methods, this compound will remain a valuable asset in both academic and industrial settings.